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Compound of Interest

Compound Name: IOX1

Cat. No.: B1672091 Get Quote

Ensuring laboratory safety and environmental responsibility are paramount when handling

chemical compounds. This document provides essential procedural guidance for the proper

disposal of IOX1 (8-hydroxy-5-quinolinecarboxylic acid), a pan-inhibitor of 2-oxoglutarate-

dependent demethylases and oxygenases, to support researchers, scientists, and drug

development professionals in maintaining safe laboratory practices.

Essential Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be familiar with the handling

precautions for IOX1. Always consult the specific Safety Data Sheet (SDS) provided by the

supplier for the most comprehensive information.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye/Face Protection: Use safety glasses with side-shields or goggles.

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2]
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Do not eat, drink, or smoke when using this product.[1]

Use only in a well-ventilated area or under a chemical fume hood.[1]

Contaminated work clothing should not be allowed out of the workplace.[1]

IOX1 Quantitative Data Summary
The following table summarizes key quantitative data for IOX1, also known as 8-hydroxy-5-

quinolinecarboxylic acid.

Property Value

Molecular Formula C₁₀H₇NO₃

Molecular Weight 189.17 g/mol

CAS Number 5852-78-8

Purity ≥98% (HPLC)[3][4]

Appearance Solid

Storage Temperature +4°C or -20°C[3][5]

Step-by-Step IOX1 Disposal Protocol
Unused or waste IOX1 and its containers must be treated as hazardous waste. Adherence to

local, state, and federal regulations is mandatory.

Do Not Dispose in General Trash or Sewer: IOX1 should never be disposed of in the regular

trash or washed down the sink. It is very toxic to aquatic life with long-lasting effects.[1]

Containment:

Leave the waste IOX1 in its original container whenever possible.

If transferring to a new container, ensure it is compatible, properly labeled, and securely

sealed.
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Do not mix IOX1 waste with other chemical waste.

Labeling:

Clearly label the waste container as "Hazardous Waste" and identify the contents as "IOX1
(8-hydroxy-5-quinolinecarboxylic acid)".

Storage of Waste:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Store locked up.[1][2]

Engage a Licensed Professional:

The primary and required method of disposal is to transfer the waste to a licensed

hazardous waste disposal company.[1][2]

Follow all institutional and local guidelines for hazardous waste pickup and disposal.

Empty Container Disposal:

Handle uncleaned, empty containers in the same manner as the product itself. They

should be disposed of through an approved waste disposal plant.[1][2]

Experimental Protocols Cited
The information provided in this document is based on standard safety protocols outlined in

various Safety Data Sheets for IOX1 and related chemical compounds. No experimental

research was conducted to generate this disposal procedure. The primary sources are the SDS

documents from chemical suppliers, which compile data from toxicological and environmental

impact studies.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of IOX1.
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Caption: Workflow for the proper disposal of IOX1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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